Cas no 1805365-82-5 (Methyl 2-bromo-6-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxylate)

• Product Name: Methyl 2-bromo-6-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxylate
• CAS No: 1805365-82-5
• MF: C₉H₇Br₂F₂NO₂
• MW: 358.962188005447
• CID: 4866647
• Update Time: 2025-06-07

Methyl 2-bromo-6-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-6-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxylate

• Inchi： 1S/C9H7Br2F2NO2/c1-16-9(15)4-2-5(8(12)13)7(11)14-6(4)3-10/h2,8H,3H2,1H3
• InChI Key： YTTJYDQPKBIQTC-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)C=C(C(=O)OC)C(CBr)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-bromo-6-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxylate

Methyl 2-bromo-6-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1805365-82-5): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-bromo-6-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1805365-82-5) is a highly functionalized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and broad applicability in drug discovery and development. This compound, characterized by the presence of multiple reactive sites, including bromo and difluoromethyl substituents, serves as a crucial intermediate in the synthesis of various bioactive molecules.

The< strong>pyridine core of this molecule is a privileged scaffold in medicinal chemistry, known for its ability to interact with biological targets and enhance the pharmacological properties of drug candidates. The incorporation of bromo and difluoromethyl groups introduces additional reactivity, making it an invaluable building block for constructing complex molecular architectures. Specifically, the bromomethyl functionality at the 6-position allows for further functionalization via nucleophilic addition reactions, while the difluoromethyl group can modulate metabolic stability and binding affinity.

In recent years, there has been a growing interest in the development of novel therapeutic agents targeting various diseases, including cancer, inflammation, and infectious disorders. The compound Methyl 2-bromo-6-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxylate has been extensively explored in synthetic studies aimed at generating novel pyridine-based drug candidates. For instance, researchers have leveraged its reactivity to develop inhibitors of kinases and other enzymes implicated in disease pathways. The< strong>difluoromethyl group, in particular, has been shown to improve the pharmacokinetic properties of small molecules by enhancing their lipophilicity and metabolic stability.

One notable application of this compound is in the synthesis of kinase inhibitors, which are widely used in oncology therapy. The< strong>bromomethyl moiety serves as a versatile handle for introducing additional functional groups through cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings. These reactions allow for the integration of aryl or vinyl groups, which can be further modified to optimize binding interactions with target proteins. Recent studies have demonstrated the utility of this intermediate in generating potent inhibitors of tyrosine kinases, which play a critical role in cancer cell proliferation and survival.

The< strong>pyridine-5-carboxylate moiety provides an additional site for derivatization, enabling the formation of amides or esters that can be incorporated into more complex drug molecules. This flexibility makes Methyl 2-bromo-6-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxylate a valuable tool for medicinal chemists seeking to design novel therapeutics with tailored pharmacological profiles.

In addition to its role in kinase inhibitor synthesis, this compound has also been explored in the development of antimicrobial agents. The< strong>difluoromethyl group is known to enhance the activity of small molecules against bacterial pathogens by improving their interactions with biological targets. Furthermore, the< strong>bromomethyl functionality allows for further derivatization to introduce additional substituents that can modulate antibacterial properties. Recent research has highlighted its potential in generating novel antibiotics with improved efficacy against resistant strains.

The synthesis of Methyl 2-bromo-6-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxylate involves multi-step organic transformations that highlight its synthetic utility. Typically, it is prepared through a sequence of bromination reactions on a pyridine precursor followed by introduction of the difluoromethyl group via metal-catalyzed cross-coupling or direct fluorination methods. The final esterification step completes the synthesis while providing an amenable handle for further chemical modifications.

The versatility of this intermediate is further underscored by its application in fragment-based drug design strategies. Fragment-based approaches rely on identifying small molecular fragments that bind to biological targets with high affinity. Methyl 2-bromo-6-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxylate can serve as a key fragment that undergoes iterative modifications to optimize binding interactions and develop lead compounds.

In conclusion, Methyl 2-bromo-6-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1805365-82-5) is a multifunctional compound with significant potential in pharmaceutical research and development. Its unique structural features and reactivity make it an indispensable intermediate for synthesizing novel bioactive molecules targeting various diseases. As synthetic methodologies continue to evolve, this compound will undoubtedly remain a cornerstone in the quest for next-generation therapeutics.